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Farnesane, a biomass-derived hydrocarbon, demonstrates a higher cetane number compared

to conventional petroleum diesel, indicating superior ignition quality. This characteristic can

lead to improved engine performance, reduced emissions, and smoother combustion.

Farnesane, also known as 2,6,10-trimethyldodecane, is a C15 isoprenoid that can be

produced from the hydrogenation of farnesene, which is obtainable from the fermentation of

sugars.[1][2] Its performance as a diesel fuel component has been a subject of significant

research. Experimental data consistently shows that farnesane possesses a cetane number

that meets and often exceeds the requirements for modern diesel engines.

The cetane number is a critical measure of a diesel fuel's ignition delay – the time between the

injection of the fuel into the combustion chamber and the start of combustion.[3][4] A higher

cetane number corresponds to a shorter ignition delay, which generally results in a more

efficient and complete combustion process.[5]

Comparative Analysis of Cetane Numbers
Quantitative analysis reveals a clear advantage for farnesane in terms of its cetane number

when compared to the typical range for petroleum diesel.
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Fuel Type Cetane Number Test Method

Farnesane (2,6,10-

trimethyldodecane)
58.0 ASTM D613

Farnesane (2,6,10-

trimethyldodecane)
59.1

Derived Cetane Number

(DCN)

Petroleum Diesel (Regular) 40 - 55 ASTM D613

Petroleum Diesel (European

Standard EN 590)
≥ 51 ASTM D613

Petroleum Diesel (California) ≥ 53 ASTM D613

Table 1: Comparison of the cetane numbers of farnesane and petroleum diesel. Data for

farnesane from. Data for petroleum diesel from.

Experimental Determination of Cetane Number
The cetane number of diesel fuels is determined using standardized test methods, with ASTM

D613 being the primary global standard. This method utilizes a Cooperative Fuel Research

(CFR) engine, a single-cylinder engine with a variable compression ratio.

ASTM D613 Standard Test Method for Cetane Number of
Diesel Fuel Oil:

Engine Preparation: The CFR engine is warmed up and calibrated under specified operating

conditions.

Sample Introduction: The diesel fuel sample to be tested is introduced into the engine.

Compression Ratio Adjustment: The compression ratio of the engine is adjusted until the fuel

sample exhibits a specific ignition delay (typically 13 degrees of crankshaft rotation).

Reference Fuel Bracketing: Two reference fuels with known cetane numbers, which bracket

the expected cetane number of the sample, are then tested. The compression ratio is

adjusted for each reference fuel to achieve the same 13-degree ignition delay.
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Interpolation: The cetane number of the sample fuel is determined by interpolating between

the cetane numbers of the two reference fuels based on the compression ratio readings.

An alternative method for determining ignition quality is the Derived Cetane Number (DCN),

which is measured using a constant volume combustion chamber and is correlated to the

ASTM D613 scale.

Logical Relationship of Fuel Properties to
Performance
The following diagram illustrates the relationship between the chemical properties of a diesel

fuel, its cetane number, and the resulting engine performance.
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Figure 1: Impact of Cetane Number on Engine Performance.

In conclusion, the higher cetane number of farnesane is a significant advantage over

petroleum diesel, positioning it as a promising alternative or blend component for enhancing

the ignition quality of diesel fuels. This can contribute to the development of cleaner and more

efficient compression-ignition engines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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